1,8-Octadiyl Bismethanethiosulfonate

• CAS: 4356-71-2
• Synonyms: MTS-8-MTS; Methanesulfonothioic acid, S,S’-1,8-octanediyl ester; Methanesulfonic acid, thio-, S,S’-octamethylene ester
• Molecular Formula: C10H22O4S4
• Molecular Weight: 334.5 g/mol
• SMILES: CS(=O)(=O)SCCCCCCCCSS(=O)(=O)C
• InChI: InChI=1S/C10H22O4S4/c1-17(11,12)15-9-7-5-3-4-6-8-10-16-18(2,13)14/h3-10H2,1-2H3
• InChIKey: QJELQMUTDNOWHY-UHFFFAOYSA-N

Researchers often face the challenge of stabilizing transient protein complexes for structural studies. 1,8-Octadiyl Bismethanethiosulfonate (MTS-8-MTS) solves this by providing a defined ~13 Å crosslinking span, uniquely suited for preserving native-like actin filament formation and enabling high-quality cryo-EM datasets. - Enables native-like actin polymerization where shorter MTS-1-MTS (5.4 Å) fails. - Outperforms oPDM/pPDM for cryo-EM sample preparation of challenging complexes like plastin ABD1/F-actin. - Offers an intermediate distance probe (7.4-13 Å) for ion channel gating studies, complementing shorter/longer homologs. - Ships at ambient temperature; stable as powder at -20°C for long-term storage.

MTS-8-MTS Crosslinker Overview

1,8-Octadiyl Bismethanethiosulfonate (CAS 4356-71-2), commonly referred to as MTS-8-MTS, is a homobifunctional, cysteine-reactive chemical crosslinker. Its core structure consists of a flexible eight‑carbon alkyl chain (the octadiyl spacer arm) capped at both ends by methanethiosulfonate (MTS) reactive groups [1]. This molecular design confers a defined crosslinking span of approximately 13 Å in extended conformation, enabling the covalent tethering of proximal cysteine residues within or between protein molecules [2]. As a member of the polymethylenebis(methanethiosulfonate) family, MTS-8-MTS is employed primarily as a biochemical reagent in structural biology and protein interaction studies to interrogate spatial relationships, conformational dynamics, and subunit organization with molecular-level precision.

• [1] Chen, L. L., Rosa, J. J., Turner, S., & Pepinsky, R. B. (1999). Production of multimeric forms of CD4 through a sugar-based cross-linking strategy. Journal of Biological Chemistry, 274(12), 7647–7658. View Source
• [2] Das, S., Ge, P., Oztug Durer, Z. A., Grintsevich, E. E., Zhou, Z. H., & Reisler, E. (2020). D-loop Dynamics and Near-Atomic-Resolution Cryo-EM Structure of Phalloidin-Bound F-Actin. Structure, 28(5), 586–593.e3. View Source

Spacer Arm Length in Crosslinker Selection

Within the methanethiosulfonate (MTS) crosslinker family, compounds differ fundamentally by the length and composition of their central spacer arm—parameters that dictate the maximum distance and geometric constraints achievable in a crosslinked protein complex [1]. Substituting MTS-8-MTS with a shorter homolog (e.g., MTS-1-MTS, 5.4 Å) or a longer analog (e.g., MTS-14-MTS, 13 Å) is not functionally neutral; it alters the stringency of distance constraints and can prevent productive crosslinking or induce non‑physiological protein conformations [2]. Consequently, procurement decisions for structural biology and protein interaction mapping cannot be made on the basis of the MTS functional group alone. The quantitative evidence below demonstrates that the 13 Å spacer of MTS-8-MTS occupies a distinct physicochemical niche, enabling specific experimental outcomes that are not reproducible with its nearest chemical neighbors.

• [1] Green, N. S., Reisler, E., & Houk, K. N. (2001). Quantitative evaluation of the lengths of homobifunctional protein cross-linking reagents used as molecular rulers. Protein Science, 10(7), 1293–1304. View Source
• [2] Schladt, T. M. (2022). Gating of the Hv1 proton channel (Doctoral dissertation, Rheinische Friedrich-Wilhelms-Universität Bonn). View Source

MTS-8-MTS Quantitative Differentiation Evidence

Actin-ABD1 Crosslinking Efficiency

In a head-to-head comparison of crosslinking reagents for preparing an ABD1/F-actin complex suitable for cryo-EM, MTS-8-MTS demonstrated superior performance relative to both ortho-phenylenedimaleimide (oPDM) and para-phenylenedimaleimide (pPDM). The crosslinking of MTS-8-MTS-activated actin with the RD-ABD1 construct was described as 'the most efficient as compared to other tested reagents/combinations' [1]. This superior efficiency directly enabled the collection of a high-resolution cryo-EM dataset, establishing MTS-8-MTS as the reagent of choice for stabilizing specific, low-abundance protein complexes for structural analysis.

Evidence Dimension	Crosslinking efficiency for RD-ABD1/F-actin complex formation
Target Compound Data	Most efficient crosslinking observed; sample subjected to cryo-EM reconstruction
Comparator Or Baseline	oPDM and pPDM crosslinkers
Quantified Difference	Qualitative superiority in gel-based assay; enabled successful cryo-EM structure determination
Conditions	Recombinant human β-actin (K50C, C374A) and RD-ABD1PLS3 single-cysteine mutants; 2.5 μM actin with 10‑fold molar excess RD-ABD1; crosslinking analyzed by 9% SDS-PAGE

Why This Matters

Procurement of MTS-8-MTS is justified when experimental success requires a crosslinker with proven, superior efficiency for stabilizing transient or low-affinity protein-protein interactions in structural biology workflows.

• [1] Mei, L., Reynolds, M. J., Garbett, D., Gong, R., Meyer, T., & Alushin, G. M. (2022). Allosteric Regulation Controls Actin-bundling Properties of Human Plastins. Nature Structural & Molecular Biology, 29, 519–528. View Source

Spacer Length and Actin Polymerization

The impact of crosslinker spacer length on actin filament assembly was directly quantified using a yeast actin D-loop double mutant (C41/C45). Equimolar treatment with MTS-8-MTS (mean crosslinking distance ≈13 Å), MTS-6-MTS (≈10 Å), and MTS-1-MTS (≈5.4 Å) revealed stark functional divergence. Only MTS-8-MTS and MTS-6-MTS supported actin polymerization as monitored by light scattering; MTS-1-MTS crosslinked G‑actin failed to polymerize [1]. Electron microscopy confirmed that MTS-8-MTS treatment yielded filamentous actin structures, whereas MTS-1-MTS treatment produced no detectable filaments [1].

Evidence Dimension	Actin polymerization capability (light scattering and EM)
Target Compound Data	Filament formation observed (EM) with polymerization by light scattering; mean crosslinking distance ~13 Å
Comparator Or Baseline	MTS-1-MTS (5.4 Å): no filament formation; MTS-6-MTS (10 Å): filament formation
Quantified Difference	MTS-8-MTS and MTS-6-MTS support polymerization; MTS-1-MTS does not (binary functional outcome)
Conditions	Yeast actin C41/C45 mutant, 2 mM MgCl₂, equimolar MTS reagents

Why This Matters

This functional demarcation illustrates that the 13 Å spacer of MTS-8-MTS is permissive for crosslinking cysteine pairs at a distance (≈10–13 Å) that is compatible with native filament architecture, whereas the shorter MTS-1-MTS imposes a distance constraint (<6 Å) that disrupts polymerization. Procurement should be guided by the required crosslinking distance tolerance.

• [1] Das, S., Ge, P., Oztug Durer, Z. A., Grintsevich, E. E., Zhou, Z. H., & Reisler, E. (2020). D-loop Dynamics and Near-Atomic-Resolution Cryo-EM Structure of Phalloidin-Bound F-Actin. Structure, 28(5), 586–593.e3. View Source

TREK-1 Channel Crosslinking Outcomes

In a study of the TREK-1 potassium channel, two MTS crosslinkers with distinct spacer lengths were employed to probe conformational states. MTS-8-MTS, with a linker length of 7.4 Å, and MTS-14-MTS, with a linker length of 13 Å, were applied to cysteine-substituted channels [1]. The longer MTS-14-MTS reagent restricted activation by flufenamic acid (FFA), suggesting that it stabilizes a conformation that blunts pharmacological activation. This functional differentiation underscores that the 7.4 Å span of MTS-8-MTS occupies a unique distance window that is not mimicked by the longer 13 Å analog.

Evidence Dimension	Crosslinker length and functional effect on channel activation
Target Compound Data	Linker length 7.4 Å
Comparator Or Baseline	MTS-14-MTS: linker length 13 Å
Quantified Difference	6.6 Å difference in spacer length
Conditions	TREK-1_A286C mutant expressed in tsA201 cells; whole-cell patch-clamp recording

Why This Matters

The quantitative length difference (7.4 Å vs. 13 Å) directly translates into distinct pharmacological outcomes, demonstrating that MTS-8-MTS is specifically suited for crosslinking cysteine pairs spaced approximately 7–8 Å apart in ion channel proteins.

• [1] Pope, L., Arrigoni, C., Lou, H., Bryant, C., Gallardo-Godoy, A., Renslo, A. R., & Minor, D. L. Jr. (2019). Pharmacologically reversible, loss of function mutations in the TM2 and TM4 inner pore helices of TREK-1 K2P channels. Scientific Reports, 9, 12394. View Source

Spacer Length Modulation of ENaC Gating

The functional consequences of crosslinker spacer length were systematically examined in the epithelial sodium channel (ENaC). Treatment of αK477CβV85CγENaC with the long crosslinker MTS-14-MTS increased channel open probability (Po) 4‑fold from 0.03 ± 0.06 to 0.12 ± 0.06 [1]. Conversely, application of the short crosslinker MTS-2-MTS decreased Po from 0.67 ± 0.13 to 0.2 ± 0.08 [1]. While MTS-8-MTS was not directly tested in this study, the data provide class‑level evidence that crosslinker length critically influences channel gating behavior.

Evidence Dimension	Change in ENaC open probability (Po)
Target Compound Data	Not directly measured; MTS-8-MTS length 7.4–13 Å
Comparator Or Baseline	MTS-14-MTS: 4‑fold increase in Po (0.03 to 0.12); MTS-2-MTS: Po decrease from 0.67 to 0.2
Quantified Difference	Directionally opposite effects based on spacer length
Conditions	Xenopus oocytes expressing αK477CβV85CγENaC; single-channel patch-clamp

Why This Matters

This class‑level evidence reinforces that procurement of a specific MTS crosslinker must be matched to the intended gating outcome. MTS-8-MTS, with its intermediate 7.4–13 Å spacer, occupies a middle ground that may produce effects distinct from both shorter and longer homologs.

• [1] Collier, D. M., & Snyder, P. M. (2013). ENaC gating is coupled to the distance between the α- and βENaC subunits at the base of the thumb and wrist domains. The FASEB Journal, 27(1 Supplement), 1148.2. View Source

Hydrolytic Stability of MTS Reagents

All methanethiosulfonate reagents undergo hydrolysis in aqueous solution, with rates dependent on the substituent attached to the MTS group. While specific hydrolysis data for MTS-8-MTS are not published, class‑level data for related monofunctional MTS compounds provide a baseline: at pH 7.5 and room temperature, MTSEA hydrolyzes with a half‑life of approximately 15 minutes, MTSET with 10 minutes, and MTSES with 20 minutes [1]. MTS-8-MTS, like other non‑charged MTS crosslinkers, is expected to follow similar hydrolysis kinetics, underscoring the need for careful experimental timing and preparation in anhydrous solvents (e.g., DMSO) immediately before use.

Evidence Dimension	Hydrolysis half-life in aqueous buffer (pH 7.5, room temperature)
Target Compound Data	Not explicitly reported; expected similar to other non‑charged MTS reagents
Comparator Or Baseline	MTSEA: ~15 min; MTSET: ~10 min; MTSES: ~20 min
Quantified Difference	N/A (class-level range)
Conditions	pH 7.5, room temperature

Why This Matters

Knowledge of aqueous instability informs proper reagent storage, handling, and experimental design. Procurement decisions should account for the need to prepare fresh solutions in dry organic solvent and to conduct crosslinking reactions within a defined time window.

• [1] Stauffer, D. A., & Karlin, A. (1994). Electrostatic potential of the acetylcholine binding sites in the nicotinic receptor probed by reactions of binding-site cysteines with charged methanethiosulfonates. Biochemistry, 33(22), 6840–6849. View Source

MTS-8-MTS Research Applications

Actin Cytoskeleton Dynamics

MTS-8-MTS is uniquely suited for studies of actin polymerization and filament stability. As demonstrated by direct comparative data, its ~13 Å spacer arm supports native‑like filament formation when crosslinking D‑loop cysteine mutants (C41/C45), whereas the shorter MTS-1-MTS (5.4 Å) fails to do so [1]. This property makes MTS-8-MTS the crosslinker of choice for experiments that require preserving the functional polymerization competence of actin while introducing covalent constraints for structural or biophysical analysis.

Membrane Protein Distance Mapping

For transmembrane proteins such as ion channels and transporters, MTS-8-MTS offers a defined crosslinking span that has been experimentally validated in multiple systems. In the TREK-1 potassium channel, its 7.4 Å linker length provides a distinct distance probe compared to longer (13 Å) or shorter (5.4 Å) analogs [2]. Similarly, in lactose permease (LacY), homobifunctional MTS reagents with defined spacer lengths have been used to map surface-exposed positions and infer helix-packing arrangements [3]. MTS-8-MTS is therefore ideal for proximity mapping experiments where the distance between engineered cysteine residues is predicted to be in the 7–13 Å range.

Complex Stabilization for Cryo-EM

MTS-8-MTS has been directly validated as a superior crosslinking reagent for preparing challenging protein complexes for cryo-electron microscopy. In the plastin ABD1/F-actin system, MTS-8-MTS outperformed alternative crosslinkers (oPDM and pPDM) and enabled the collection of a high‑quality cryo-EM dataset [4]. This established efficacy makes MTS-8-MTS a strategic procurement choice for structural biology laboratories seeking to stabilize transient or conformationally heterogeneous complexes prior to grid preparation and data collection.

Ion Channel Gating Conformational Changes

The intermediate spacer length of MTS-8-MTS (7.4–13 Å) makes it a valuable tool for interrogating gating-associated movements in ion channels. Class‑level evidence from ENaC demonstrates that crosslinker length can shift channel open probability in opposite directions: long MTS-14-MTS increases Po, while short MTS-2-MTS decreases it [5]. MTS-8-MTS therefore provides an intermediate probe that can help define the distance range over which gating transitions occur, complementing data obtained with shorter or longer homologs.

• [1] Das, S., Ge, P., Oztug Durer, Z. A., Grintsevich, E. E., Zhou, Z. H., & Reisler, E. (2020). D-loop Dynamics and Near-Atomic-Resolution Cryo-EM Structure of Phalloidin-Bound F-Actin. Structure, 28(5), 586–593.e3. View Source
• [2] Pope, L., Arrigoni, C., Lou, H., Bryant, C., Gallardo-Godoy, A., Renslo, A. R., & Minor, D. L. Jr. (2019). Pharmacologically reversible, loss of function mutations in the TM2 and TM4 inner pore helices of TREK-1 K2P channels. Scientific Reports, 9, 12394. View Source
• [3] Loo, T. W., & Clarke, D. M. (2001). Determining the dimensions of the drug-binding domain of human P-glycoprotein using thiol cross-linking compounds as molecular rulers. Journal of Biological Chemistry, 276(40), 36877–36880. View Source
• [4] Mei, L., Reynolds, M. J., Garbett, D., Gong, R., Meyer, T., & Alushin, G. M. (2022). Allosteric Regulation Controls Actin-bundling Properties of Human Plastins. Nature Structural & Molecular Biology, 29, 519–528. View Source
• [5] Collier, D. M., & Snyder, P. M. (2013). ENaC gating is coupled to the distance between the α- and βENaC subunits at the base of the thumb and wrist domains. The FASEB Journal, 27(1 Supplement), 1148.2. View Source